N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C15H12ClFN4O2S/c16-12-3-1-11(2-4-12)9-21-10-18-15(19-21)20-24(22,23)14-7-5-13(17)6-8-14/h1-8,10H,9H2,(H,19,20)
• InChI Key: ANJGBONAQXQGCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC(=N2)NS(=O)(=O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C15H12ClFN4O2S
• Molecular Weight: 366.8 g/mol

Description

N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide, also known as CTFS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTFS belongs to the family of triazole-based compounds and is synthesized using a multi-step process.

Mechanism of Action

N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide works by inhibiting the activity of certain enzymes and proteins that are involved in the growth and survival of cancer cells and inflammatory responses. N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide can induce cell cycle arrest and apoptosis in cancer cells. N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a protein that plays a crucial role in the inflammatory response. By inhibiting NF-κB, N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide can reduce inflammation and promote tissue repair.
Biochemical and Physiological Effects
N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has been shown to have various biochemical and physiological effects in animal models. In cancer research, N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has been shown to inhibit tumor growth and induce apoptosis in cancer cells. N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has also been shown to reduce inflammation and promote tissue repair in animal models of inflammatory diseases. However, the exact mechanisms behind these effects are still not fully understood and require further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide is its potential therapeutic applications in various diseases. N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has shown promising results in preclinical studies, and further research is needed to determine its efficacy and safety in humans. However, one of the limitations of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide is its complex synthesis method, which requires skilled chemists and specialized equipment. Additionally, the long-term safety and potential side effects of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide are still unknown and require further research.

Future Directions

There are several future directions for N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide research. Firstly, further studies are needed to determine the efficacy and safety of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide in humans. Clinical trials are needed to determine the optimal dosage and treatment duration of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide in various diseases. Secondly, the exact mechanisms behind the anti-cancer and anti-inflammatory effects of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide need to be further elucidated. This will help to identify potential biomarkers and therapeutic targets for N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide. Finally, further research is needed to optimize the synthesis method of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide and develop more efficient and cost-effective methods for large-scale production.
Conclusion
In conclusion, N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has shown promising results in preclinical studies for its anti-cancer and anti-inflammatory properties. However, further research is needed to determine its efficacy and safety in humans, as well as the mechanisms behind its effects. The complex synthesis method of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide and its potential side effects also need to be further studied.

Scientific Research Applications

N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. In cancer research, N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has shown promising results in inhibiting the growth of various cancer cells, including breast, lung, and colon cancer cells. N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-fluorobenzenesulfonamide has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in various animal models.